N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2,5-difluorobenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)-2,5-difluorobenzenesulfonamide
• InChI: InChI=1S/C20H20F2N2O4S/c1-4-9-24-16-8-6-14(11-17(16)28-12-20(2,3)19(24)25)23-29(26,27)18-10-13(21)5-7-15(18)22/h4-8,10-11,23H,1,9,12H2,2-3H3
• InChI Key: ZKEMPOQZUJDLQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NS(=O)(=O)C3=C(C=CC(=C3)F)F)N(C1=O)CC=C)C
• Molecular Formula: C20H20F2N2O4S
• Molecular Weight: 422.4 g/mol

Description

N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2,5-difluorobenzenesulfonamide is a useful research compound. Its molecular formula is C20H20F2N2O4S and its molecular weight is 422.45. The purity is usually 95%.
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Scientific Research Applications

Novel Synthetic Routes and Compound Development

Research has explored the synthesis of a novel class of [1,4]oxazepine-based primary sulfonamides, highlighting the dual role of the primary sulfonamide functionality in both enabling the [1,4]oxazepine ring construction and acting as an enzyme prosthetic zinc-binding group in carbonic anhydrase inhibitors (Sapegin et al., 2018). Another study introduced new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, exhibiting high singlet oxygen quantum yield, suggesting potential applications in photodynamic therapy for cancer treatment (Pişkin et al., 2020).

Catalysis and Chemical Reactions

Research has demonstrated the use of sulfonamide derivatives as intermediates in the synthesis of diverse heterocyclic compounds, such as triazepines and pyrimidines, underscoring their utility in expanding the toolkit for organic synthesis and the development of novel compounds with potential pharmaceutical applications (Khodairy et al., 2016).

Antimicrobial and Antifungal Activities

The synthesis and structural characterization of quinazolin-4-yl-aminobenzenesulfonamide derivatives have been reported, with some compounds exhibiting significant antimicrobial and antifungal activities, suggesting their potential as lead compounds for the development of new antimicrobial agents (Kumar et al., 2018).